Cas no 2229446-02-8 (1-2-(4-methoxypyridin-2-yl)ethylcyclopropan-1-ol)

• Product Name: 1-2-(4-methoxypyridin-2-yl)ethylcyclopropan-1-ol
• CAS No: 2229446-02-8
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 5767017
• PubChem ID: 165974358
• Update Time: 2025-10-31

1-2-(4-methoxypyridin-2-yl)ethylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1775911
• 2229446-02-8
• 1-[2-(4-methoxypyridin-2-yl)ethyl]cyclopropan-1-ol
• 1-2-(4-methoxypyridin-2-yl)ethylcyclopropan-1-ol

• Inchi： 1S/C11H15NO2/c1-14-10-3-7-12-9(8-10)2-4-11(13)5-6-11/h3,7-8,13H,2,4-6H2,1H3
• InChI Key： ZKWBXUTZVHUILE-UHFFFAOYSA-N
• SMILES： OC1(CCC2C=C(C=CN=2)OC)CC1

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 42.4Ų

Additional information on 1-2-(4-methoxypyridin-2-yl)ethylcyclopropan-1-ol

Chemical Profile of 1-2-(4-methoxypyridin-2-yl)ethylcyclopropan-1-ol (CAS No: 2229446-02-8)

1-2-(4-methoxypyridin-2-yl)ethylcyclopropan-1-ol, identified by the Chemical Abstracts Service Number (CAS No) 2229446-02-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a cyclopropane ring conjugated with an ethyl chain terminated by a hydroxyl group and substituted with a 4-methoxypyridin-2-yl moiety, exhibits a structural framework that is conducive to interactions with biological targets, making it a promising candidate for further exploration in drug discovery.

The structural motif of 1-2-(4-methoxypyridin-2-yl)ethylcyclopropan-1-ol combines elements that are frequently observed in bioactive molecules. The cyclopropane ring, known for its unique electronic properties and rigid conformation, can serve as a scaffold to modulate the binding affinity and selectivity of a compound towards its intended biological target. The presence of the hydroxyl group introduces polarity and potential hydrogen bonding capabilities, which can enhance solubility and binding interactions. Additionally, the 4-methoxypyridin-2-yl substituent is a common pharmacophore in drug discovery, often contributing to binding affinity through aromatic interactions and possible hydrogen bonding opportunities.

In recent years, there has been growing interest in the development of small molecules that incorporate heterocyclic structures for their potential therapeutic applications. Pyridine derivatives, in particular, have been extensively studied due to their diverse biological activities. The methoxy group in the 4-methoxypyridin-2-yl moiety can influence the electronic properties of the pyridine ring, potentially enhancing its interaction with biological targets. This compound may find utility in the development of drugs targeting neurological disorders, where pyridine-based scaffolds have shown promise.

The cyclopropane ring in 1-2-(4-methoxypyridin-2-yl)ethylcyclopropan-1-ol is another key feature that makes this molecule interesting from a chemical biology perspective. Cyclopropanes are known to be versatile pharmacophores that can engage with biological targets in unique ways due to their strained three-membered ring structure. This strain can be exploited to enhance binding affinity and selectivity, making cyclopropane-containing compounds attractive for drug development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to more accurately predict the binding modes and interactions of small molecules with biological targets. These tools have been instrumental in designing and optimizing molecules like 1-2-(4-methoxypyridin-2-yl)ethylcyclopropan-1-ol for improved efficacy and selectivity. By leveraging these computational methods, researchers can identify potential lead compounds that may undergo further optimization through experimental studies.

The synthesis of 1-2-(4-methoxypyridin-2-yl)ethylcyclopropan-1-ol presents an interesting challenge due to its complex structural features. The integration of the cyclopropane ring with the pyridine derivative requires careful consideration of reaction conditions and synthetic strategies to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct such complex molecules more efficiently, opening up new possibilities for drug discovery.

In conclusion, 1-2-(4-methoxypyridin-2-yl)ethylcyclopropan-1-ol (CAS No: 2229446-02-8) represents a structurally intriguing compound with potential applications in pharmaceutical research. Its unique combination of functional groups and structural motifs positions it as a valuable candidate for further exploration in drug discovery efforts aimed at developing novel therapeutics for various diseases.